Cas no 2227939-46-8 (rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid)

• Product Name: rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid
• CAS No: 2227939-46-8
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5779963
• PubChem ID: 165805218
• Update Time: 2025-05-30

rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1558216
• rac-2-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl]formamido}butanoic acid
• 2227939-46-8
• rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid

• Inchi： 1S/C24H26N2O5/c1-2-21(23(28)29)26-22(27)19-11-14(19)12-25-24(30)31-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,14,19-21H,2,11-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t14-,19-,21?/m1/s1
• InChI Key： OATMXORBXFKQFA-HJHXBQNXSA-N
• SMILES： O=C([C@@H]1C[C@@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid

Introduction to Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic Acid (CAS No. 2227939-46-8)

Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid, identified by its CAS number 2227939-46-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid is characterized by its complex arrangement of functional groups, including a fluorenylmethoxycarbonyl moiety and a cyclopropylamine side chain. These features contribute to its unique chemical properties and potential biological interactions. The presence of the (1R,2S) configuration at the cyclopropylamine unit is particularly noteworthy, as it influences the stereochemical landscape of the molecule and may play a crucial role in its biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid has emerged as a compound of interest due to its potential role in modulating various cellular processes. Its structure suggests that it may interact with enzymes or receptors involved in inflammation, pain signaling, and neurodegenerative diseases. These interactions are being actively investigated in preclinical studies to assess its therapeutic potential.

One of the most compelling aspects of this compound is its ability to mimic natural bioactive molecules while incorporating synthetic modifications that enhance its pharmacological properties. The fluorenylmethoxycarbonyl (Fmoc) group, for instance, is commonly used in peptide synthesis but also serves as a protective group for amine functionalities. In this context, the Fmoc moiety in Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid not only contributes to the stability of the molecule but also provides a handle for further chemical modifications.

The cyclopropylamine side chain is another key feature that contributes to the compound's unique pharmacological profile. Cyclopropane-containing compounds have been shown to exhibit interesting biological activities due to the strained ring system, which can lead to unique conformational preferences and enhanced binding affinity to biological targets. In particular, the (1R,2S) configuration of the cyclopropylamine unit has been associated with favorable pharmacokinetic properties and reduced toxicity in several drug candidates.

Recent studies have begun to explore the potential applications of Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid in treating neurological disorders. The compound's ability to interact with neurotransmitter receptors and modulate intracellular signaling pathways has made it a candidate for further investigation in models of Parkinson's disease and Alzheimer's disease. Preliminary findings suggest that it may have neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation.

In addition to its potential therapeutic applications, Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid has also been studied for its role in drug discovery and development methodologies. Its complex structure provides a valuable scaffold for designing new analogs with improved pharmacological properties. The use of computational chemistry techniques has allowed researchers to predict how modifications to the molecule might affect its biological activity, enabling more efficient development of novel therapeutics.

The synthesis of Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid presents several challenges due to its intricate structure. However, advances in synthetic organic chemistry have made it possible to construct such complex molecules with increasing efficiency and precision. Techniques such as asymmetric synthesis and protecting group strategies have been employed to ensure the correct stereochemistry at all key functional centers.

As research continues to uncover new biological activities and therapeutic applications for Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid, it is likely that this compound will play an important role in future drug development efforts. Its unique structural features and promising biological profile make it a valuable asset in the quest for novel therapeutic agents that can address unmet medical needs.